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Compound of Interest

Compound Name: Ecgonidine ethyl ester

CAS No.: 73045-45-1

Cat. No.: B116780 Get Quote

Part 1: Introduction & Forensic Context
Ecgonidine Ethyl Ester (AEEE), chemically known as Anhydroecgonine Ethyl Ester, is a

critical forensic marker. Unlike common cocaine metabolites (e.g., benzoylecgonine), AEEE is a

unique pyrolysis product formed only when cocaine base ("crack") is smoked in the presence of

ethanol. It results from the transesterification of methylecgonidine (AEME) or the direct

pyrolysis of cocaethylene.

The structural elucidation of AEEE is challenging due to its structural similarity to its precursor,

Methylecgonidine (AEME), and its saturated analog, Ecgonine Ethyl Ester (EEE). This

application note provides a definitive NMR protocol to distinguish AEEE, focusing on the

-unsaturated system and the ester side chain.

Part 2: Experimental Protocol
Sample Preparation
To ensure high-resolution spectra and prevent acid-catalyzed hydrolysis of the enol ester, the

following preparation is strictly recommended:

Solvent: Use Chloroform-d (

) (99.8% D) containing 0.03% v/v TMS as an internal standard.
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Rationale:

provides excellent solubility for tropane alkaloids and prevents the exchange of labile
protons often seen in

.

Concentration: Dissolve 2–5 mg of the analyte in 600

L of solvent.

Filtration: Filter through a 0.45

m PTFE syringe filter into a 5 mm high-precision NMR tube to remove particulate pyrolysis
debris.

Acquisition Parameters
Standard parameters for a 400 MHz or higher spectrometer:

Temperature: 298 K (25°C).

Pulse Sequence:

H: 30° pulse angle, 2.0 s relaxation delay (d1), 64k data points.

C: Proton-decoupled (CPD), 2.0 s relaxation delay.

2D Experiments: gCOSY, gHSQC, and gHMBC are required for de novo assignment.

Part 3: Structural Analysis & Data Interpretation
The Tropane Skeleton & "Anhydro" Signature
The defining feature of Ecgonidine (Anhydroecgonine) derivatives is the double bond at the

position. This distinguishes them from saturated metabolites like Ecgonine Ethyl Ester.

The Vinyl Proton (H-3): In AEEE, the proton at C-3 appears as a distinct multiplet (typically a

doublet of triplets) in the 6.50 – 6.70 ppm region.
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Diagnostic Value: If this peak is absent, the sample is likely the saturated Ecgonine Ethyl

Ester.

The Bridgeheads (H-1, H-5): These appear as broad multiplets between 3.0 – 4.0 ppm,

characteristic of the bicyclic [3.2.1] system.

Differentiating the Ester Side Chain
The critical differentiation between AEME (Methyl ester) and AEEE (Ethyl ester) lies in the

alkoxy group signals.

Compound Alkoxy Group H NMR Signature

AEME
Methyl (

)

Singlet (

~3.74 ppm, 3H)

AEEE
Ethyl (

)

Quartet (

~4.19 ppm, 2H) + Triplet (

~1.28 ppm, 3H)

Summary of Chemical Shifts
Table 1: Representative

H and

C NMR shifts for Ecgonidine Ethyl Ester in

.
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Position Assignment H (ppm) Multiplicity C (ppm)

2 Quaternary C=C — — ~136.0

3 Vinyl CH 6.58 dt ~129.5

1 Bridgehead 3.82 m ~63.0

5 Bridgehead 3.25 m ~59.0

8 N-Methyl 2.37 s ~40.0

1' Ester 4.19
q (

=7.1 Hz)
~60.5

2' Ester 1.28
t (

=7.1 Hz)
~14.2

C=O Carbonyl — — ~166.0

(Note: Shifts are approximate based on AEME analog data and standard ethyl ester

increments; slight variations occur based on concentration and pH).

Part 4: Visualization of Structural Logic
Analytical Workflow
The following diagram outlines the decision tree for identifying AEEE in a mixed forensic

sample.
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Decision Result Unknown Sample
(Pyrolysis Residue)

Extraction in CDCl3
(Filter 0.45um)

Acquire 1H NMR

Check 6.5 - 6.7 ppm
(Vinyl Proton present?)

Saturated Analog
(Ecgonine Ethyl Ester)

No

Check Ester Region
(4.2 ppm q + 1.3 ppm t?)

Yes

Identify: Methylecgonidine
(AEME)

(Singlet at 3.74 ppm)

No (Singlet found)

CONFIRMED:
Ecgonidine Ethyl Ester

(AEEE)

Yes (Quartet/Triplet)

Click to download full resolution via product page

Figure 1: Logic flow for the NMR-based discrimination of cocaine pyrolysis products.

HMBC Connectivity
To validate the structure, Heteronuclear Multiple Bond Correlation (HMBC) is used to connect

the ethyl group to the carbonyl and the carbonyl to the ring.
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HMBC Correlations
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Figure 2: Key HMBC correlations confirming the attachment of the ethyl ester to the anhydro-

tropane ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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